Cas no 2137989-53-6 (methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137989-53-6
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5898853
• PubChem ID: 165741747
• Update Time: 2025-06-27

methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786237
• methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
• 2137989-53-6

• Inchi： 1S/C10H16N4O2/c1-14-6-4-3-5-7(14)8-9(10(15)16-2)12-13-11-8/h7H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： AFEUPYGPXJOYHY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2CCCCN2C)=NNN=1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.1Ų

Additional information on methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate

Exploring the Potential of Methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137989-53-6) in Modern Chemistry

The compound methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137989-53-6) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic molecule combines a 1,2,3-triazole core with a piperidine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a bioisostere for carboxylic acids and amides, which aligns with current trends in fragment-based drug design and medicinal chemistry optimization.

In the context of click chemistry, this compound exemplifies the growing importance of triazole derivatives in modern synthetic strategies. The 1,2,3-triazole ring system, formed through copper-catalyzed azide-alkyne cycloaddition (CuAAC), has become a cornerstone in bioconjugation and materials science. What makes CAS 2137989-53-6 particularly interesting is its methylpiperidinyl substitution pattern, which may influence both the compound's physicochemical properties and its biological activity profile. Recent studies suggest such structures may have relevance in addressing blood-brain barrier permeability challenges - a hot topic in central nervous system drug development.

The ester functionality in methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate provides an excellent handle for further chemical modifications, making it valuable for structure-activity relationship studies. This characteristic resonates with current pharmaceutical industry needs for versatile intermediates in lead optimization programs. Moreover, the presence of both hydrogen bond acceptor and donor sites in the molecule suggests potential for molecular recognition in biological systems, a property increasingly sought after in targeted drug delivery systems.

From a computational chemistry perspective, compounds like CAS 2137989-53-6 are being extensively studied using molecular docking and quantum mechanical calculations to predict their binding affinities and metabolic stability. These computational approaches, combined with experimental data, are helping researchers understand how the steric and electronic effects of the methylpiperidine substituent influence the overall molecular properties. Such investigations are particularly relevant given the current emphasis on AI-assisted drug discovery and in silico screening methodologies.

The synthesis of methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate typically involves multi-step organic transformations starting from readily available piperidine derivatives. Recent advances in flow chemistry and continuous processing have made the production of such complex molecules more efficient and scalable. This aligns with the pharmaceutical industry's push toward green chemistry principles and process intensification - topics frequently searched by chemistry professionals looking to improve synthetic methodologies.

Analytical characterization of CAS 2137989-53-6 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is of particular interest to researchers working on formulation development, as the triazole ring's robustness contributes to good shelf-life stability. These properties make it attractive for preclinical studies where compound integrity is crucial for reliable biological data.

Looking forward, methyl 5-(1-methylpiperidin-2-yl)-1H-1,2,3-triazole-4-carboxylate represents an interesting case study in molecular diversity-oriented synthesis. Its structural features offer multiple vectors for chemical modification, making it a potential starting point for libraries of analogs. This approach fits well with contemporary combinatorial chemistry strategies and the growing demand for novel chemical space exploration in drug discovery. As research continues, we may see applications of this compound class expand into areas like chemical biology probes or catalysis.

For synthetic chemists and medicinal chemistry researchers, understanding the properties and potential of CAS 2137989-53-6 provides valuable insights into heterocyclic compound design. The molecule's balanced lipophilicity and polar surface area make it particularly interesting for bioavailability optimization studies. These characteristics, combined with current industry focus on rule-of-five compliant compounds, suggest this chemical entity may serve as an important building block in future small molecule therapeutics development.